
"N-allyl-2-chloropropanamide material safety
data sheet (MSDS)"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-allyl-2-chloropropanamide

Cat. No.: B012861 Get Quote

N-allyl-2-chloropropanamide: A Technical Safety
Guide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for N-
allyl-2-chloropropanamide (CAS No. 106593-37-7) is not readily available in the public

domain. This guide has been compiled from available chemical data and by extrapolating

safety information from structurally related and precursor compounds, namely allyl chloride and

2-chloropropionyl chloride. The information herein should be used as a guideline for handling

this chemical with the utmost caution. A comprehensive risk assessment should be conducted

before use. This material is intended for research and development purposes only and is not

for medical or consumer use.[1]

Chemical and Physical Properties
N-allyl-2-chloropropanamide is a chemical compound with the molecular formula

C6H10ClNO.[2] The following table summarizes its known physical and chemical properties.
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Property Value Source

Molecular Weight 147.61 g/mol Alfa Chemistry[2]

Boiling Point 262.045°C at 760 mmHg Alfa Chemistry[2], 化源网[3]

Flash Point 112.281°C Alfa Chemistry[2], 化源网[3]

Density 1.052 g/cm³ Alfa Chemistry[2], 化源网[3]

Exact Mass 147.04500 Alfa Chemistry[2], 化源网[3]

LogP 1.30680 化源网[3]

Vapor Pressure 0.011 mmHg at 25°C 化源网[3]

Refractive Index 1.454 化源网[3]

SMILES CC(C(=O)NCC=C)Cl Alfa Chemistry[2]

Hazard Identification and Precautionary Measures
Given the absence of a specific SDS, the hazard profile of N-allyl-2-chloropropanamide can

be inferred from its structural components: the allyl group and the 2-chloropropanamide moiety.

Inference from Allyl Chloride: Allyl chloride is a highly flammable liquid and vapor that is harmful

if swallowed, in contact with skin, or if inhaled.[4] It causes skin and serious eye irritation, may

cause respiratory irritation, and is suspected of causing genetic defects and cancer.[4] It may

also cause damage to organs through prolonged or repeated exposure and is very toxic to

aquatic life.[4]

Inference from 2-Chloropropanamide and 2-Chloropropionyl Chloride: 2-Chloropropanamide is

known to cause skin and serious eye irritation, and may cause respiratory irritation.[5] The

precursor, 2-chloropropionyl chloride, is a flammable liquid and vapor that reacts violently with

water, causes severe skin burns and eye damage, and may cause respiratory irritation.[6]

Based on these related compounds, N-allyl-2-chloropropanamide should be handled as a

hazardous substance.

GHS Hazard Classification (Inferred)
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Hazard Class Category (Inferred)

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Germ Cell Mutagenicity Category 2

Carcinogenicity Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Specific Target Organ Toxicity (Repeated

Exposure)
Category 2 (Nervous system, Liver, Kidney)

Hazardous to the Aquatic Environment, Acute Category 1

Precautionary Statements (Recommended)
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Type Statement

Prevention

P201: Obtain special instructions before use.

P202: Do not handle until all safety precautions

have been read and understood. P210: Keep

away from heat, sparks, open flames, and hot

surfaces. No smoking. P260: Do not breathe

dust/fume/gas/mist/vapors/spray. P264: Wash

skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P271:

Use only outdoors or in a well-ventilated area.

P273: Avoid release to the environment. P280:

Wear protective gloves/protective clothing/eye

protection/face protection.

Response

P301 + P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

P302 + P352: IF ON SKIN: Wash with plenty of

soap and water. P304 + P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing. P305 + P351 + P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. P308

+ P313: IF exposed or concerned: Get medical

advice/attention.

Storage

P403 + P233: Store in a well-ventilated place.

Keep container tightly closed. P405: Store

locked up.

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.

Experimental Protocols & Handling
Safe Handling Workflow
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The following diagram outlines a recommended workflow for safely handling N-allyl-2-
chloropropanamide in a laboratory setting.

Preparation

Handling

Post-Handling & Cleanup

Emergency Response

Conduct Risk Assessment

Review Safety Data of Analogs

Prepare Engineering Controls
(Fume Hood, Ventilation)

Select & Inspect PPE
(Gloves, Goggles, Lab Coat)

Work Within a Certified Fume Hood

Proceed to Handling

Ground Equipment to Prevent Static Discharge Use Spark-Proof Tools Avoid Inhalation, Ingestion, and Skin Contact

Decontaminate Work Surfaces

Proceed to Cleanup

Segregate & Label Waste

Dispose of Waste via Approved Channels

Wash Hands Thoroughly

Eye Contact:
Flush with water for 15 mins

Seek Immediate Medical Attention

Skin Contact:
Wash with soap & water

Inhalation:
Move to fresh air

Ingestion:
Do NOT induce vomiting

Click to download full resolution via product page

Caption: Recommended safe handling workflow for N-allyl-2-chloropropanamide.

First Aid Measures
In case of exposure, follow these first aid measures, which are based on protocols for related

hazardous chemicals.[6][7]
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Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get immediate medical attention.

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. Get medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Call a physician or poison control center immediately.

Stability and Reactivity
Reactivity: The reactivity of N-allyl-2-chloropropanamide has not been fully characterized.

However, similar to allyl chloride, vapors may form explosive mixtures with air.[4] The

presence of the chloro- group suggests it may be incompatible with strong oxidizing agents

and strong bases.

Chemical Stability: The product is expected to be stable under standard ambient conditions

(room temperature).[4]

Hazardous Decomposition Products: Thermal decomposition can lead to the release of

irritating gases and vapors, including carbon monoxide, carbon dioxide, nitrogen oxides, and

hydrogen chloride gas.[6]

Toxicological Information
No specific toxicological studies on N-allyl-2-chloropropanamide are publicly available. The

toxicological properties are inferred from its structural analogs.

Acute Toxicity: Expected to be harmful if swallowed, inhaled, or absorbed through the skin,

similar to allyl chloride.[4][8]

Skin and Eye Irritation: Expected to cause skin and serious eye irritation.[5]

Sensitization: No data available, but related compounds are not classified as sensitizers.
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Germ Cell Mutagenicity: Suspected of causing genetic defects due to the presence of the

allyl chloride-like structure.[4]

Carcinogenicity: Suspected of causing cancer, as allyl chloride is classified as a possible

human carcinogen (Group C) by the EPA.[4][9]

Reproductive Toxicity: No data available.

Specific Target Organ Toxicity: May cause respiratory irritation upon single exposure and

may cause damage to the liver, kidneys, and nervous system through prolonged or repeated

exposure.[4][9]

Ecological Information
The ecotoxicological effects of N-allyl-2-chloropropanamide have not been determined.

However, based on the high toxicity of allyl chloride to aquatic life, it is recommended to

prevent its release into the environment.[4] Avoid contamination of soil, water, and drains.

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Waste should be sent to an approved waste disposal facility. Do not allow product

to reach drains, sewage systems, or groundwater.

Synthesis Pathway
The synthesis of N-allyl-2-chloropropanamide typically involves the reaction of 2-

chloropropionyl chloride with allylamine.[3]

2-Chloropropionyl Chloride
(CAS: 7623-09-8)

N-allyl-2-chloropropanamide
(CAS: 106593-37-7)

Allylamine
(CAS: 107-11-9)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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